Cas no 1805025-62-0 (2-Bromo-4-methyl-6-nitrothiophenol)

• Product Name: 2-Bromo-4-methyl-6-nitrothiophenol
• CAS No: 1805025-62-0
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 4961279
• Update Time: 2025-05-28

2-Bromo-4-methyl-6-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-6-nitrothiophenol

• Inchi： 1S/C7H6BrNO2S/c1-4-2-5(8)7(12)6(3-4)9(10)11/h2-3,12H,1H3
• InChI Key： XSKTZFXRSPZANL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1S)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3
• Topological Polar Surface Area: 46.8

Additional information on 2-Bromo-4-methyl-6-nitrothiophenol

Comprehensive Overview of 2-Bromo-4-methyl-6-nitrothiophenol (CAS No. 1805025-62-0)

2-Bromo-4-methyl-6-nitrothiophenol (CAS No. 1805025-62-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique bromo, methyl, and nitro functional groups attached to a thiophenol backbone, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C7H6BrNO2S, offers a robust platform for further chemical modifications, making it invaluable for researchers exploring novel drug candidates or advanced materials.

In recent years, the demand for 2-Bromo-4-methyl-6-nitrothiophenol has surged due to its applications in high-performance polymers and agrochemical formulations. The compound's nitro group enhances its reactivity, enabling efficient coupling reactions in cross-coupling catalysis, a hot topic in green chemistry. Researchers are particularly interested in its potential to reduce synthetic steps in heterocyclic compound production, aligning with the global push for sustainable and cost-effective chemical processes. Additionally, its bromine substituent provides a handle for further functionalization, a feature highly sought after in medicinal chemistry for targeted drug design.

The synthesis of 2-Bromo-4-methyl-6-nitrothiophenol typically involves electrophilic aromatic substitution reactions, where precise control of reaction conditions ensures high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its structural integrity. Given the rising interest in nitroaromatic compounds for their electronic properties, this compound is also being investigated for use in organic electronics, including OLEDs and conductive polymers. Such applications resonate with current trends in renewable energy and smart material development.

From a safety and handling perspective, 2-Bromo-4-methyl-6-nitrothiophenol requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its nitro group warrants careful storage away from reducing agents to prevent unintended reactions. These considerations are critical for laboratories adhering to ISO 9001 and GLP standards, which emphasize workplace safety and environmental responsibility.

The commercial availability of 2-Bromo-4-methyl-6-nitrothiophenol has expanded, with suppliers offering both research-grade and bulk quantities to meet diverse industrial needs. Pricing trends reflect its niche status, with costs influenced by raw material availability and synthetic complexity. For those seeking alternatives, derivatives like 4-methyl-6-nitrothiophenol or 2-bromothiophenol may serve as starting points, though their reactivity profiles differ. This flexibility underscores the compound's adaptability in custom synthesis projects.

Looking ahead, the role of 2-Bromo-4-methyl-6-nitrothiophenol in drug discovery and material innovation is poised to grow. Emerging studies highlight its utility in bioconjugation techniques, where its thiol group enables stable linkages with biomolecules. Furthermore, its potential in catalysis and nanotechnology aligns with interdisciplinary research efforts to address global challenges in healthcare and energy. As such, this compound exemplifies the intersection of traditional chemistry and cutting-edge science.